Methyl alpha-eleostearate
Methyl alpha-eleostearate
9Z,11E,13E-octadecatrienoic acid (α-ESA) is a conjugated polyunsaturated fatty acid commonly found in plant seed oil. This fatty acid accounts for about 60% of the total fatty acid composition of bitter gourd seed oil and about 70% in tung oil. α-ESA is metabolized and converted to conjugated linoleic acid (9Z,11E-CLA) in rats. It has shown potential as a tumor growth suppressor. In colon cancer Caco-2 cells, α-ESA induced apoptosis through up-regulation of GADD45, p53, and PPARγ. In DLD-1 cells supplemented with α-ESA, apoptosis was induced via lipid peroxidation with an EC50 of 20 µM. It also inhibits DNA polymerases and topoisomerases with IC50s ranging from ~5-20 µM for different isoforms of the enzymes. α-ESA methyl ester is a neutral, more lipid soluble form of the free acid.
Brand Name:
Vulcanchem
CAS No.:
4175-47-7
VCID:
VC0009260
InChI:
InChI=1S/C19H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h6-11H,3-5,12-18H2,1-2H3/b7-6+,9-8+,11-10-
SMILES:
CCCCC=CC=CC=CCCCCCCCC(=O)OC
Molecular Formula:
C19H32O2
Molecular Weight:
292.5 g/mol
Methyl alpha-eleostearate
CAS No.: 4175-47-7
Main Products
VCID: VC0009260
Molecular Formula: C19H32O2
Molecular Weight: 292.5 g/mol
CAS No. | 4175-47-7 |
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Product Name | Methyl alpha-eleostearate |
Molecular Formula | C19H32O2 |
Molecular Weight | 292.5 g/mol |
IUPAC Name | methyl (9Z,11E,13E)-octadeca-9,11,13-trienoate |
Standard InChI | InChI=1S/C19H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h6-11H,3-5,12-18H2,1-2H3/b7-6+,9-8+,11-10- |
Standard InChIKey | KOJYENXGDXRGDK-ZUGARUELSA-N |
Isomeric SMILES | CCCC/C=C/C=C/C=C\CCCCCCCC(=O)OC |
SMILES | CCCCC=CC=CC=CCCCCCCCC(=O)OC |
Canonical SMILES | CCCCC=CC=CC=CCCCCCCCC(=O)OC |
Appearance | Assay:≥98%A solution in ethanol |
Description | 9Z,11E,13E-octadecatrienoic acid (α-ESA) is a conjugated polyunsaturated fatty acid commonly found in plant seed oil. This fatty acid accounts for about 60% of the total fatty acid composition of bitter gourd seed oil and about 70% in tung oil. α-ESA is metabolized and converted to conjugated linoleic acid (9Z,11E-CLA) in rats. It has shown potential as a tumor growth suppressor. In colon cancer Caco-2 cells, α-ESA induced apoptosis through up-regulation of GADD45, p53, and PPARγ. In DLD-1 cells supplemented with α-ESA, apoptosis was induced via lipid peroxidation with an EC50 of 20 µM. It also inhibits DNA polymerases and topoisomerases with IC50s ranging from ~5-20 µM for different isoforms of the enzymes. α-ESA methyl ester is a neutral, more lipid soluble form of the free acid. |
Synonyms | 9,11,13-Octadecatrienoic acid, methyl ester, (9Z,11E,13E)-;Methyl alpha-eleostearate;9(Z),11(E),13(E)-Octadecatrienoic Acid methyl ester |
PubChem Compound | 21718552 |
Last Modified | Nov 11 2021 |
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